Cas no 1780-29-6 (4,5,6-trichloro-2-(chloromethyl)pyrimidine)

• Product Name: 4,5,6-trichloro-2-(chloromethyl)pyrimidine
• CAS No: 1780-29-6
• MF: C₅H₂Cl₄N₂
• MW: 231.894776821136
• CID: 1366528
• PubChem ID: 233300
• Update Time: 2025-04-20

4,5,6-trichloro-2-(chloromethyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4,5,6-trichloro-2-(chloromethyl)pyrimidine
• NSC 31713
• SCHEMBL2117455
• 1780-29-6
• NSC31713
• DTXSID10283468
• NSC-31713

• Inchi： 1S/C5H2Cl4N2/c6-1-2-10-4(8)3(7)5(9)11-2/h1H2
• InChI Key： KELKCAIZKGTAPS-UHFFFAOYSA-N
• SMILES： ClCC1N=C(C(=C(N=1)Cl)Cl)Cl

Computed Properties

• Exact Mass: 229.89746
• Monoisotopic Mass: 229.897
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• Density: 1.663
• Boiling Point: 288.8°C at 760 mmHg
• Flash Point: 156°C
• Refractive Index: 1.587
• PSA: 25.78